• Centrinone
    • Cat. No.:
    • B606597
    • CAS No.:
    • Molecular Formula:
    • C26H25F2N7O6S2
    • Molecular Weight:
    • 633.7 g/mol
    Description
    Centrinone is a reversible inhibitor of Polo-like kinase 4 (PLK4).
  • Centrinone-B
    • Cat. No.:
    • B606598
    • CAS No.:
    • 1798871-31-4
    • Molecular Formula:
    • C27H27F2N7O5S2
    • Molecular Weight:
    • 631.7 g/mol
    Description
    Centrinone-B is a reversible inhibitor of Polo-like kinase 4 (Plk4).
  • Cenupatide
    • Cat. No.:
    • B606599
    • CAS No.:
    • 1006388-38-0
    • Molecular Formula:
    • C28H47N11O5
    • Molecular Weight:
    • 617.7 g/mol
    Description
    Cenupatide is an urokinase plasminogen activator receptor (uPAR) inhibitor drug candidate. Cenupatide inhibits uPAR binding to the formyl peptide receptors (FPRs) can improve kidney lesions in a rat model of str...
  • CEP-40125
    • Cat. No.:
    • B606601
    • CAS No.:
    • 1456608-94-8
    • Molecular Formula:
    • C28H45Cl2N3O2
    • Molecular Weight:
    • 526.6 g/mol
    Description
    Bendamustine-containing Nanoparticle-based Formulation RXDX-107 is a nanoparticle-based formulation containing the alkyl ester of bendamustine, a bifunctional mechlorethamine derivative, encapsulated in human se...
  • CEP-40783
    • Cat. No.:
    • B606602
    • CAS No.:
    • 1437321-24-8
    • Molecular Formula:
    • C31H26F2N4O6
    • Molecular Weight:
    • 588.6 g/mol
    Description
    TAM/c-Met Inhibitor RXDX-106 is an orally available and selective inhibitor of the receptor tyrosine kinase (RTK) activity of both hepatocyte growth factor receptor (c-Met;  HGFR) and receptors in the TYRO3...
  • Ceritinib dihydrochloride
    • Cat. No.:
    • B606605
    • CAS No.:
    • 1380575-43-8
    • Molecular Formula:
    • C28H38Cl3N5O3S
    • Molecular Weight:
    • 631.1 g/mol
    Description
    Ceritinib Dihydrochloride is a potent alk inhibitor
  • CF53
    • Cat. No.:
    • B606609
    • CAS No.:
    • 1808160-52-2
    • Molecular Formula:
    • C24H25N7O2
    • Molecular Weight:
    • 443.511
    Description
    CF53 is a Potent and Orally Bioavailable Bromodomain and Extra-Terminal (BET) Bromodomain Inhibitor (IC50 = 11.7 nM;  Ki < 1 nM to BRD4 BD1, oral F = 71.3% in mice).
  • CFI-400936
    • Cat. No.:
    • B606611
    • CAS No.:
    • 1338793-07-9
    • Molecular Formula:
    • C25H27N5O3S
    • Molecular Weight:
    • 477.58
    Description
    CFI-400936 is a potent and selective TTK inhibitor with potential anticancer activity. This potent inhibitor of TTK (IC50=3.6nM) demonstrated good activity in cell based assay and selectivity against a panel of ...
  • Ocifisertib Fumarate
    • Cat. No.:
    • B606612
    • CAS No.:
    • 1616420-30-4
    • Molecular Formula:
    • C37H38N4O7
    • Molecular Weight:
    • 650.7 g/mol
    Description
    Ocifisertib Fumarate is an orally available fumarate salt form of CFI-400945, a polo-like kinase 4 (PLK4) inhibitor with potential antineoplastic activity. Upon oral administration, polo-like kinase 4 inhibitor ...
  • CG347B
    • Cat. No.:
    • B606620
    • CAS No.:
    • Molecular Formula:
    • C16H17N3O2
    • Molecular Weight:
    • 283.32 g/mol
    Description
    CG347B is a biochemical.
© Copyright 2026 BenchChem. All Rights Reserved.